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Abstract

Bis(dodecylsulfanyl)-dimethylstannane, an organotin compound with the [IUPAC name
bis(dodecylsulfanyl)-dimethylstannane, is a versatile chemical with applications in polymer
stabilization, catalysis, and potentially in antimicrobial research. This technical guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and application, and a summary of its toxicological profile. The
information is presented to be a valuable resource for researchers and professionals in
chemistry and drug development.

Chemical and Physical Properties

Bis(dodecylsulfanyl)-dimethylstannane is a liquid organotin compound.[1] While specific
guantitative data for some of its properties are not readily available in the literature, its general
characteristics and data for related compounds provide a good understanding of its profile. The
long dodecyl chains contribute to its solubility in organic solvents.[2]

Table 1: Physicochemical Properties of Bis(dodecylsulfanyl)-dimethylstannane
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Property Value Source
bis(dodecylsulfanyl)-

IUPAC Name _ [31[41[5]
dimethylstannane
Dimethylbis(dodecylthio)tin,

Synonyms Dimethyltin [3][4][5]
bis(dodecylmercaptide)

CAS Number 51287-84-4 [31[4]1[5]

Molecular Formula C26H56S2Sn [3B1141[5]

Molecular Weight 551.6 g/mol [31[41[5]

Physical State Liquid [1]

Solubility

Soluble in organic solvents;

[3]

limited solubility in water.

Table 2: Spectroscopic Data (Predicted and General Ranges)

Technique

Data Source

1H NMR

The tin-bound methyl groups

are expected as a singlet

around 0.8-1.2 ppm, potentially

with 11°Sn satellites. The o- 6]
methylene protons (SCH3) of

the dodecylthio chains are

expected to resonate around

2.4-2.8 ppm as a triplet.

13C NMR

No specific data available.

19Sn NMR

The chemical shift is typically

in the range of +50 to +150

ppm relative to tetramethyltin [7]
for similar dimethyltin

compounds.
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Experimental Protocols
Synthesis of Bis(dodecylsulfanyl)-dimethylstannane

The most common method for the synthesis of bis(dodecylsulfanyl)-dimethylstannane is the
reaction of dimethyltin dichloride with dodecanethiol in the presence of a base to neutralize the

hydrochloric acid byproduct.[8]

Experimental Workflow: Synthesis
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Caption: Workflow for the synthesis of bis(dodecylsulfanyl)-dimethylstannane.

Detailed Protocol:
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e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, dissolve dimethyltin dichloride (1 eq) in
anhydrous toluene.

o Addition of Reactants: To the stirred solution, add triethylamine (2.2 eq). Subsequently, add
dodecanethiol (2 eq) dropwise via the dropping funnel at room temperature.

o Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the
progress of the reaction by thin-layer chromatography (TLC).

o Work-up: After completion of the reaction, filter the mixture to remove the precipitated
triethylamine hydrochloride. Wash the filtrate with water and brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to obtain the crude product.

« Purification: Purify the crude product by vacuum distillation or column chromatography on
silica gel to yield pure bis(dodecylsulfanyl)-dimethylstannane.

Application as a PVC Heat Stabilizer

Organotin compounds are effective heat stabilizers for polyvinyl chloride (PVC), preventing its
thermal degradation during processing.[2][9][10]

Experimental Workflow: PVC Stabilization Testing
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Caption: Workflow for evaluating the performance of bis(dodecylsulfanyl)-dimethylstannane as
a PVC stabilizer.

Detailed Protocol:

o Compounding: Prepare a PVC formulation by mixing PVC resin, a plasticizer (e.g., dioctyl
phthalate), and bis(dodecylsulfanyl)-dimethylstannane (typically 0.5-2.0 phr - parts per
hundred resin) on a two-roll mill at a temperature of 160-170 °C until a homogeneous sheet
is formed.

o Static Thermal Stability:

o Cut the PVC sheet into small samples.
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o Place the samples in an oven at 180 °C.

o Atregular intervals (e.g., every 10 minutes), remove a sample and measure its yellowness
index using a colorimeter.

o The time taken for a significant increase in the yellowness index indicates the static
stability time.

e Dynamic Thermal Stability:
o Use a torque rheometer to simulate processing conditions.

o Charge the PVC compound into the mixing chamber of the rheometer at a set temperature
(e.g., 190 °C) and rotor speed.

o Record the torque as a function of time. The time at which a sharp increase in torque is
observed (due to crosslinking upon degradation) is the dynamic stability time.

Application as a Catalyst in Polyurethane Formation

Organotin compounds are widely used as catalysts in the formation of polyurethanes from
isocyanates and polyols.[11][12][13][14]

Catalytic Cycle: Polyurethane Formation

Ternary Complex
R-NCO (Isocyanate) (Catalyst-Polyol-Isocyanate)

Polyurethane

\

Regenerated Catalyst
------ >
R'-OH (Polyol)

Catalyst
(Bis(dodecylsulfanyl)-dimethylstannane)

Catalyst-Polyol Complex
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Caption: Proposed catalytic cycle for polyurethane formation using an organotin catalyst.
Detailed Protocol for Kinetic Study:

o Reaction Setup: In a thermostated reactor equipped with a mechanical stirrer and a means
for sampling, mix a diisocyanate (e.g., toluene diisocyanate) and a polyol (e.qg.,
polypropylene glycol) in a suitable solvent (e.g., toluene).

o Catalyst Addition: Add a known concentration of bis(dodecylsulfanyl)-dimethylstannane to
the reaction mixture.

e Monitoring the Reaction: At regular time intervals, withdraw aliquots from the reaction
mixture and quench the reaction (e.g., by adding an excess of a primary amine like
dibutylamine).

¢ Analysis: Determine the concentration of the unreacted isocyanate in the quenched aliquots
by titration or spectroscopic methods (e.g., FT-IR by monitoring the disappearance of the
NCO band around 2270 cm™1).

 Kinetic Analysis: Plot the concentration of the isocyanate versus time to determine the
reaction rate and the catalytic activity.

Toxicological Profile

The toxicity of organotin compounds varies significantly with the number and nature of the
organic substituents. For dimethyltin compounds, some toxicity data is available for related
substances.

Table 3: Acute Toxicity Data for Related Dimethyltin Compounds
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Compound Test Animal Route LD50/LC50 Source

Dimethyltin

bis(dodecylmerc Rat Oral 8500 mg/kg bw

aptide)

Dimethyltin

bis(dodecylmerc Rat Inhalation 3.3 mg/L

aptide)

Dimethyltin bis(2-
1000-1735

ethylhexyl Rat Oral [15]
mg/kg bw

thioglycolate)

Based on the available data for dimethyltin bis(dodecylmercaptide), bis(dodecylsulfanyl)-
dimethylstannane is expected to have low acute oral toxicity but moderate acute inhalation
toxicity.

Antimicrobial Potential

Organotin compounds, in general, have been investigated for their antimicrobial properties.[7]
[16][17][18] The biological activity is influenced by the nature of the organic groups attached to
the tin atom. While specific data for bis(dodecylsulfanyl)-dimethylstannane is lacking, its
structural similarity to other biologically active organotin thiolates suggests it may exhibit some
antimicrobial efficacy. Further research is needed to determine its specific activity against
various microorganisms.

Proposed Mechanism of Antimicrobial Action

The antimicrobial action of organotin compounds is often attributed to their interaction with
cellular components, particularly proteins and enzymes containing thiol groups. The tin atom
can coordinate with these functional groups, leading to inhibition of essential metabolic
pathways and disruption of cellular function. The lipophilic nature of the dodecyl chains in
bis(dodecylsulfanyl)-dimethylstannane may facilitate its transport across microbial cell
membranes.

Experimental Protocol for Antimicrobial Susceptibility Testing (General):
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» Microorganism Preparation: Prepare a standardized inoculum of the test microorganism
(e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth.

e Minimum Inhibitory Concentration (MIC) Determination:

(¢]

Perform serial dilutions of bis(dodecylsulfanyl)-dimethylstannane in a microtiter plate.

[¢]

Inoculate each well with the standardized microbial suspension.

[¢]

Incubate the plate under appropriate conditions.

The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.

[e]

e Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Determination:

o Subculture the contents of the wells from the MIC assay that show no visible growth onto
an agar plate.

o Incubate the plates.

o The MBC/MFC is the lowest concentration of the compound that results in a significant
reduction (e.g., 99.9%) in the number of viable microorganisms.

Conclusion

Bis(dodecylsulfanyl)-dimethylstannane is a valuable organotin compound with established
applications as a PVC heat stabilizer and a catalyst for polyurethane formation. While there are
gaps in the publicly available quantitative data for some of its properties, this guide provides a
comprehensive overview based on existing literature and data from structurally related
compounds. The detailed experimental protocols offer a starting point for researchers
interested in synthesizing and utilizing this compound. Further investigation into its
antimicrobial potential could reveal new applications in the field of drug development. As with
all organotin compounds, appropriate safety precautions should be taken during handling and

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylstannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.mdpi.com/1422-0067/24/9/8319
https://www.benchchem.com/product/b1600290#iupac-name-bis-dodecylsulfanyl-dimethylstannane
https://www.benchchem.com/product/b1600290#iupac-name-bis-dodecylsulfanyl-dimethylstannane
https://www.benchchem.com/product/b1600290#iupac-name-bis-dodecylsulfanyl-dimethylstannane
https://www.benchchem.com/product/b1600290#iupac-name-bis-dodecylsulfanyl-dimethylstannane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

